Cas no 702-13-6 (Benzene, 1-fluoro-4-[(1-methylethyl)thio]-)

Benzene, 1-fluoro-4-[(1-methylethyl)thio]- structure
702-13-6 structure
Product Name:Benzene, 1-fluoro-4-[(1-methylethyl)thio]-
CAS No:702-13-6
MF:C9H11FS
MW:170.247044801712
CID:547563
PubChem ID:12261852
Update Time:2025-04-19

Benzene, 1-fluoro-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-[(1-methylethyl)thio]-
    • 1-fluoro-4-propan-2-ylsulfanylbenzene
    • 1-fluoro-4-(propan-2-ylsulfanyl)benzene
    • SCHEMBL1368088
    • 702-13-6
    • (4-fluorophenyl)(isopropyl)sulfane
    • F70426
    • DTXSID60482924
    • iso-propyl (4-fluorophenyl) sulfide
    • Inchi: 1S/C9H11FS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
    • InChI Key: LTILYSFCPAHYSE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)C(C)C

Computed Properties

  • Exact Mass: 170.05663
  • Monoisotopic Mass: 170.05654969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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